N-[(2-chlorophenyl)methyl]-2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C18H21ClN4O2S/c19-15-8-4-1-5-12(15)10-20-16(24)9-14-11-26-18(22-14)23-17(25)21-13-6-2-3-7-13/h1,4-5,8,11,13H,2-3,6-7,9-10H2,(H,20,24)(H2,21,22,23,25)
• InChI Key: JXJSROAOKYNSJD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)NC2=NC(=CS2)CC(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C18H21ClN4O2S
• Molecular Weight: 392.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide, a thiazole ring, and a chlorophenyl group. These functional groups suggest that this compound could have a variety of biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through condensation reactions. For instance, thiazole derivatives can be synthesized by condensation of α-haloketones with thioamides.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazole ring, which is a five-membered ring containing nitrogen and sulfur atoms. The compound also contains an amide group, which could be involved in hydrogen bonding interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. For example, the amide group could undergo hydrolysis under acidic or basic conditions to form a carboxylic acid and an amine. The thiazole ring could also participate in various reactions, such as electrophilic substitution.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many thiazole derivatives have been found to have antimicrobial and anticancer activities. The mechanism of action could involve interaction with biological targets such as enzymes or receptors.

Future Directions

Thiazole derivatives are a focus of ongoing research due to their diverse biological activities. Future research could explore the potential uses of this compound in medical or industrial applications.